Cas no 817586-01-9 (FTI-2148 diTFA)

• Product name: FTI-2148 diTFA
• CAS No: 817586-01-9
• MF: C₂₄H₂₈N₄O₃S^.₂C₂HF₃O₂
• MW: 680.62
• CID: 5052808
• PubChem ID: 168011754

FTI-2148 diTFA Chemical and Physical Properties

Names and Identifiers

• 817586-01-9
• FTI-2148 diTFA
• DA-63624
• AKOS040733201
• (2S)-2-[[4-[(1H-imidazol-5-ylmethylamino)methyl]-2-(2-methylphenyl)benzoyl]amino]-4-methylsulfanylbutanoic acid;2,2,2-trifluoroacetic acid

• Inchi： InChI=1S/C24H28N4O3S.C2HF3O2/c1-16-5-3-4-6-19(16)21-11-17(12-25-13-18-14-26-15-27-18)7-8-20(21)23(29)28-22(24(30)31)9-10-32-2;3-2(4,5)1(6)7/h3-8,11,14-15,22,25H,9-10,12-13H2,1-2H3,(H,26,27)(H,28,29)(H,30,31);(H,6,7)/t22-;/m0./s1
• InChI Key： ZCCUFUPJNUTGJM-FTBISJDPSA-N
• SMILES： CC1=CC=CC=C1C2=C(C=CC(=C2)CNCC3=CN=CN3)C(=O)NC(CCSC)C(=O)O.C(=O)(C(F)(F)F)O

Computed Properties

• Exact Mass: 566.18107570g/mol
• Monoisotopic Mass: 566.18107570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 39
• Rotatable Bond Count: 11
• Complexity: 691
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 170Ų